Cas no 110796-31-1 (2-(6-azaniumylhexanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate)

2-(6-Azaniumylhexanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate is a structured phospholipid derivative featuring a zwitterionic head group and unsaturated fatty acyl chains. Its unique molecular architecture, combining a phosphorylethanolamine moiety with oleate (C18:1) esters, enhances membrane integration and fluidity. The compound’s cationic ammonium group promotes electrostatic interactions with anionic biomolecules, while the unsaturated acyl chains contribute to improved solubility and biocompatibility. This phospholipid is particularly suited for lipid bilayer studies, drug delivery systems, and biomimetic membrane research due to its stability and tunable physicochemical properties. Its synthetic versatility allows for further functionalization, making it a valuable tool in biophysical and pharmaceutical applications.

2-(6-azaniumylhexanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate structure

110796-31-1 structure

Product Name:2-(6-azaniumylhexanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate

CAS No:110796-31-1

MF:C₄₇H₈₉N₂O₉P

MW:857.191336393356

CID:3161907

PubChem ID:46907828

Update Time:2025-05-28

2-(6-azaniumylhexanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate Chemical and Physical Properties

Names and Identifiers

- 2-(6-azaniumylhexanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate
- 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(hexanoylamine)
- 18:1 Caproylamine PE
- 18:1 Caproylamine PE, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(hexanoylamine), chloroform
- 110796-31-1
- DTXSID10677161
- 18:1 Caproylamine PE, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(hexanoylamine), powder
- BP-28332
- 2-[(6-Azaniumylhexanoyl)amino]ethyl (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl phosphate
- MDL： MFCD22495335
- Inchi： 1S/C47H89N2O9P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-37-46(51)55-42-44(43-57-59(53,54)56-41-40-49-45(50)36-32-31-35-39-48)58-47(52)38-34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,44H,3-16,21-43,48H2,1-2H3,(H,49,50)(H,53,54)/b19-17-,20-18-/t44-/m1/s1
- InChI Key： OVCGTEBXOCFVEO-OHRCZFALSA-N
- SMILES： P(=O)([O-])(OCCNC(CCCCC[NH3+])=O)OC[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

Exact Mass: 856.63056942g/mol
Monoisotopic Mass: 856.63056942g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 59
Rotatable Bond Count: 48
Complexity: 1080
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 13.1
Topological Polar Surface Area: 168Å²

Experimental Properties

Color/Form: 10 mg/mL (870122C-25mg)

2-(6-azaniumylhexanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

2-(6-azaniumylhexanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	D95550-25mg	2-(6-azaniumylhexanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate	110796-31-1	99%	25mg	¥1888.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	D95550-500mg	2-(6-azaniumylhexanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate	110796-31-1	99%	500mg	¥17988.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	D95550-100mg	2-(6-azaniumylhexanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate	110796-31-1	99%	100mg	¥5728.0	2023-09-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	870122C-25MG	18:1 Caproylamine PE	110796-31-1	1,2-dioleoyl-	25MG	1256.91	2021-05-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	870122P-25MG	18:1 Caproylamine PE	110796-31-1		25mg	¥1644.53	2023-11-02
A2B Chem LLC	AE18327-25mg	1,2-dioleoyl-sn-glycero-3-phosphoethanolaMine-N-(hexanoylaMine)	110796-31-1	>99%	25mg	$602.00	2024-04-20
A2B Chem LLC	AE18327-100mg	1,2-dioleoyl-sn-glycero-3-phosphoethanolaMine-N-(hexanoylaMine)	110796-31-1	>99%	100mg	$1758.00	2024-04-20
A2B Chem LLC	AE18327-500mg	1,2-dioleoyl-sn-glycero-3-phosphoethanolaMine-N-(hexanoylaMine)	110796-31-1	>99%	500mg	$5444.00	2024-04-20